Cas no 1806775-10-9 (3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine)
3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine
-
- Inchi: 1S/C7H6ClF2NO/c8-1-4-2-11-3-5(12)6(4)7(9)10/h2-3,7,12H,1H2
- InChI Key: IDNIOPYBQHXOCZ-UHFFFAOYSA-N
- SMILES: ClCC1C=NC=C(C=1C(F)F)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 147
- XLogP3: 1.5
- Topological Polar Surface Area: 33.1
3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024003668-250mg |
3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine |
1806775-10-9 | 97% | 250mg |
$666.40 | 2022-03-31 | |
| Alichem | A024003668-500mg |
3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine |
1806775-10-9 | 97% | 500mg |
$1,038.80 | 2022-03-31 | |
| Alichem | A024003668-1g |
3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine |
1806775-10-9 | 97% | 1g |
$1,629.60 | 2022-03-31 |
3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine Related Literature
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
Additional information on 3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine
Comprehensive Overview of 3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine (CAS No. 1806775-10-9)
3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine (CAS No. 1806775-10-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the chloromethyl and difluoromethyl substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's hydroxypyridine core also contributes to its versatility in organic synthesis.
In recent years, the demand for fluorinated compounds like 3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend of fluorine in medicinal chemistry, a topic frequently searched in scientific databases. The compound's CAS No. 1806775-10-9 is often queried alongside terms such as "pyridine derivatives synthesis" and "difluoromethyl group applications," reflecting its relevance in cutting-edge research.
From a synthetic perspective, the chloromethyl group in 3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine offers a reactive site for further functionalization, enabling the creation of diverse molecular architectures. This property is particularly valuable in high-throughput screening and combinatorial chemistry, where rapid modification of core structures is essential. The compound's compatibility with modern cross-coupling reactions and catalyzed transformations further enhances its utility in industrial and academic settings.
Environmental and sustainability considerations are also driving interest in this compound. As the chemical industry shifts toward green chemistry principles, researchers are investigating eco-friendly methods to synthesize 3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine. Searches for "sustainable heterocyclic synthesis" and "catalytic fluorination" often intersect with discussions about this molecule, highlighting its role in advancing greener methodologies.
Analytical characterization of CAS No. 1806775-10-9 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are crucial for verifying the compound's purity and structural integrity, especially when used in sensitive applications like preclinical drug development. The hydroxypyridine moiety's hydrogen-bonding capability is another area of study, as it influences the compound's solubility and intermolecular interactions.
In summary, 3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine represents a compelling case study in modern chemical innovation. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—underscore its importance in contemporary science. As search trends continue to emphasize "fluorinated building blocks" and "pyridine-based scaffolds," this compound is poised to remain a focal point in research and industrial applications for years to come.
1806775-10-9 (3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)